Cas no 88882-28-4 (3,5-dimethyl-1,3-benzoxazol-2-one)

3,5-dimethyl-1,3-benzoxazol-2-one structure
88882-28-4 structure
Product Name:3,5-dimethyl-1,3-benzoxazol-2-one
CAS No:88882-28-4
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD04362496
CID:620224
PubChem ID:13117589
Update Time:2025-04-19

3,5-dimethyl-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone, 3,5-dimethyl-
    • 3,5-dimethyl-1,3-benzoxazol-2-one
    • CCG-321433
    • SCHEMBL434086
    • CS-0250598
    • DTGPFNICWVLWSJ-UHFFFAOYSA-N
    • AS-61859
    • AKOS022324575
    • 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one
    • 88882-28-4
    • DTXSID90519272
    • MFCD04362496
    • W16975
    • 3,5-Dimethylbenzo[d]oxazol-2(3H)-one
    • EN300-51498
    • 3,5-dimethyl-1,3-benzoxazol-2(3H)-one
    • MDL: MFCD04362496
    • Inchi: 1S/C9H9NO2/c1-6-3-4-8-7(5-6)10(2)9(11)12-8/h3-5H,1-2H3
    • InChI Key: DTGPFNICWVLWSJ-UHFFFAOYSA-N
    • SMILES: O1C(N(C)C2C=C(C)C=CC1=2)=O

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

3,5-dimethyl-1,3-benzoxazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-07
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$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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1PlusChem
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Chemenu
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